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Compound of Interest

Compound Name: 2,3-Dihydrooxazol-4-amine

Cat. No.: B15218440 Get Quote

Disclaimer: Specific safety and handling data for 2,3-Dihydrooxazol-4-amine in its free base

form is not readily available in public literature or safety data sheets. This guide is compiled

based on information available for its hydrochloride salt, 4,5-dihydro-1,3-oxazol-2-amine

hydrochloride (CAS: 24665-92-7), and general safety principles for structurally related

aminoxazoline compounds. All procedures should be conducted with the utmost caution and

under the supervision of qualified personnel. A thorough risk assessment should be performed

before handling this compound.
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Identifier Value Reference

Chemical Name 2,3-Dihydrooxazol-4-amine N/A

Synonyms
4-Amino-2,3-dihydrooxazole,

4-Aminooxazoline
N/A

CAS Number Not Found N/A

Molecular Formula C₃H₆N₂O [1]

Molecular Weight 86.09 g/mol [1]

Structure N/A

Hydrochloride Salt
4,5-dihydro-1,3-oxazol-2-

amine hydrochloride
[2]

CAS (HCl Salt) 24665-92-7 [2]

Molecular Formula (HCl Salt) C₃H₇ClN₂O [2]

Molecular Weight (HCl Salt) 122.55 g/mol [2]

Hazard Identification and Classification
The following hazard information is based on the hydrochloride salt of 2,3-Dihydrooxazol-4-
amine. The free base is expected to have similar, though potentially not identical, hazard

properties.

GHS Classification (for Hydrochloride Salt)

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage

Signal Word: Danger
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GHS Pictograms:

corrosion, irritation

Hazard Statements:

H314: Causes severe skin burns and eye damage.[3]

H315: Causes skin irritation.

H318: Causes serious eye damage.

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[4]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P302+P352: IF ON SKIN: Wash with plenty of water.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[3]

P310: Immediately call a POISON CENTER or doctor/physician.[3]

Physical and Chemical Properties
Limited experimental data is available for the physical and chemical properties of 2,3-
Dihydrooxazol-4-amine. The following are predicted or based on general characteristics of

similar compounds.
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Property Value

Appearance Solid (predicted)

Odor No data available

Solubility No data available

Boiling Point No data available

Melting Point No data available

Flash Point No data available

Density No data available

Handling and Storage
Safe Handling Workflow
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Preparation

Handling

Cleanup & Disposal

Work in a well-ventilated area
(fume hood recommended)

Wear appropriate PPE:
- Safety goggles with side shields

- Chemical-resistant gloves (e.g., nitrile)
- Lab coat

Ensure

Weigh solid carefully
to avoid dust generation

Proceed to

Dissolve in appropriate solvent
(use a closed system if possible)

Conduct reaction under
controlled conditions

Decontaminate work surfaces

After experiment

Dispose of waste according to
institutional and local regulations

Wash hands thoroughly
after handling

Click to download full resolution via product page

Caption: General safe handling workflow for 2,3-Dihydrooxazol-4-amine.

Storage:
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Store in a tightly sealed container.

Keep in a cool, dry, and well-ventilated area.

Store away from incompatible materials such as strong oxidizing agents and strong acids.

The hydrochloride salt is recommended to be stored under an inert atmosphere at 2-8°C.[4]

First-Aid Measures
Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes while

removing contaminated clothing and shoes.

Seek immediate medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards Arising from the Chemical: Combustion may produce toxic fumes of carbon

monoxide, carbon dioxide, and nitrogen oxides.
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Protective Equipment and Precautions for Firefighters: Wear self-contained breathing

apparatus (SCBA) and full protective gear.

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal

protective equipment (PPE) as specified in Section 4. Avoid dust formation and contact with

the substance.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Cleaning Up: Carefully sweep up the spilled solid, avoiding dust generation, and

place it in a suitable, closed container for disposal. Clean the spill area with a suitable

decontaminating agent.

Experimental Protocols
No specific experimental protocols for the use of 2,3-Dihydrooxazol-4-amine were identified in

the public domain. Researchers should develop their own detailed protocols based on the

intended application, incorporating the safety and handling precautions outlined in this guide. A

general workflow for a chemical reaction is provided below.

Chemical Synthesis Workflow
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Start: Assemble Glassware
(Dry and Inert Atmosphere)

Add Solvents and Reagents
(Under Inert Gas)

Maintain Reaction Conditions
(Temperature, Stirring)

Monitor Reaction Progress
(TLC, LC-MS, etc.)

PeriodicallyContinue if incomplete

Quench Reaction and
Perform Aqueous Workup

Upon completion

Extract with Organic Solvent

Dry Organic Layer
(e.g., Na2SO4)

Purify Product
(e.g., Chromatography)

Characterize Product
(NMR, MS, etc.)

End: Store Purified Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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